Cas no 1214384-65-2 (3-(4-Methyl-3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-(4-Methyl-3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214384-65-2
• MF: C₁₃H₁₀F₃N
• MW: 237.220413684845
• CID: 4982711
• Update Time: 2025-05-20

3-(4-Methyl-3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-3-(trifluoromethyl)phenyl)pyridine
• 3-(4-Methyl-3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H10F3N/c1-9-4-5-10(7-12(9)13(14,15)16)11-3-2-6-17-8-11/h2-8H,1H3
• InChI Key： CGFYZOOQEYVORD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=NC=CC=2)C=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-Methyl-3-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 3-(4-Methyl-3-(trifluoromethyl)phenyl)pyridine (CAS No. 1214384-65-2)

3-(4-Methyl-3-(trifluoromethyl)phenyl)pyridine, with the CAS number 1214384-65-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a trifluoromethyl group and a methyl-substituted phenyl ring enhances its unique chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-(4-Methyl-3-(trifluoromethyl)phenyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are pivotal in targeted cancer therapies. The compound's molecular structure allows for precise modifications, enabling the development of novel therapeutics with improved efficacy and reduced side effects.

From an industrial perspective, CAS 1214384-65-2 is often utilized in the synthesis of advanced materials, including liquid crystals and organic light-emitting diodes (OLEDs). Its electron-withdrawing trifluoromethyl group contributes to the tuning of electronic properties, which is critical for optimizing device performance. This aligns with the growing trend toward sustainable and energy-efficient technologies, a topic frequently searched by professionals in the field.

Another area of interest is the compound's role in agrochemical innovation. The pyridine moiety and fluorinated aromatic system are common features in modern pesticides and herbicides, offering improved pest resistance and environmental compatibility. As regulatory pressures increase, the industry seeks compounds like 3-(4-Methyl-3-(trifluoromethyl)phenyl)pyridine to develop safer and more effective crop protection solutions.

For synthetic chemists, the 1214384-65-2 compound presents intriguing challenges and opportunities. Its multi-functional groups allow for diverse reaction pathways, including cross-coupling reactions and nucleophilic substitutions. This versatility is frequently highlighted in academic literature and patent filings, reflecting its broad applicability. Common search queries related to this compound often include "synthesis of trifluoromethylpyridine derivatives" and "applications of fluorinated phenylpyridines," underscoring its relevance in contemporary research.

Quality control and analytical characterization of 3-(4-Methyl-3-(trifluoromethyl)phenyl)pyridine are also critical topics. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural integrity. These methods are frequently discussed in forums and technical articles, as they are essential for meeting regulatory standards in pharmaceutical and chemical manufacturing.

In summary, 3-(4-Methyl-3-(trifluoromethyl)phenyl)pyridine (CAS 1214384-65-2) is a compound of immense scientific and industrial value. Its unique chemical properties and broad applicability make it a focal point in drug development, material science, and agrochemical research. As innovation continues to drive demand for specialized intermediates, this compound is poised to remain at the forefront of cutting-edge discoveries.